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Compound of Interest

Compound Name: m-PEG4-SH

Cat. No.: B1394865 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for handling m-PEG4-SH, a thiol-containing PEGylation reagent.

Adherence to these procedures will ensure safe handling, minimize risk, and support the

integrity of your experiments.

Immediate Safety and Handling at a Glance
A foundational understanding of the chemical properties of m-PEG4-SH is crucial for safe

handling. While specific quantitative toxicological data for m-PEG4-SH is not readily available,

the general safety profile of mPEG-SH compounds indicates they are not classified as

hazardous substances.[1] However, due to the presence of a thiol group, precautions should

be taken to mitigate the strong, unpleasant odor characteristic of such compounds.
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Property Value

Chemical Name 2,5,8,11-Tetraoxatridecane-13-thiol

Synonyms m-PEG4-thiol, mPEG4-SH

CAS Number 52190-53-3

Molecular Formula C9H20O4S

Molecular Weight 224.32 g/mol [2]

Appearance Colorless liquid

Storage Conditions
Store at -18°C for long-term storage, avoid light

and oxygen.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The following PPE is mandatory when handling m-PEG4-SH to prevent skin and eye contact

and to avoid inhalation of any potential vapors.

PPE Category Specific Recommendation Rationale

Hand Protection
Nitrile or other common

chemical-resistant gloves.
To prevent skin contact.[1]

Eye Protection Chemical safety goggles.
To protect eyes from splashes.

[1]

Body Protection Standard laboratory coat.
To protect skin and clothing

from spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

mPEG-SH is not classified as

a respiratory hazard.[1]

However, all handling of the

pure substance should be

done in a chemical fume hood

to contain odors.
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Operational Plan: A Step-by-Step Guide for Safe
Handling
Following a standardized operational plan minimizes the risk of exposure and contamination.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Label: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.

Store: Store the container upright in a designated, well-ventilated, and cool area at -18°C for

long-term stability.[2] Keep away from oxidizing agents.[1]

Preparation and Use in a Typical Conjugation Reaction
This protocol is a general guideline for the conjugation of m-PEG4-SH to a maleimide-activated

protein and should be adapted for specific experimental needs.

Work in a Fume Hood: All steps involving the handling of pure m-PEG4-SH should be

performed in a certified chemical fume hood to control potential odors.

Prepare Solutions:

Protein Solution: Dissolve the maleimide-activated protein in an amine-free buffer (e.g.,

Phosphate-Buffered Saline, PBS) at a pH between 6.5 and 7.5.

m-PEG4-SH Solution: Immediately before use, prepare a stock solution of m-PEG4-SH in

an anhydrous solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Conjugation:

Add a 10- to 20-fold molar excess of the m-PEG4-SH solution to the protein solution.[3]

Incubate the reaction mixture for 1-2 hours at room temperature or 2-4 hours at 4°C with

gentle stirring.[3]
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Purification: Remove excess, unreacted m-PEG4-SH using a desalting column or dialysis.

Disposal Plan: Managing Waste Safely and
Responsibly
Proper disposal of m-PEG4-SH and contaminated materials is critical to prevent environmental

contamination and unpleasant odors.

Waste Type Disposal Procedure

Unused m-PEG4-SH

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Place

in a sealed, properly labeled waste container.

Contaminated Consumables (gloves, pipette

tips, etc.)

Place in a designated, sealed plastic bag.

Before final disposal in a biohazard or chemical

waste container, treat with a 10% bleach

solution within a fume hood to oxidize the thiol

and reduce odor.

Contaminated Glassware

Immediately immerse in a 10% bleach solution

within a fume hood and allow to soak for at least

24 hours to neutralize the thiol. After

decontamination, wash thoroughly with

laboratory detergent and water.

Aqueous Waste from Reaction/Purification

Treat with a 10% bleach solution in a fume hood

to oxidize the thiol before disposal down the

drain with copious amounts of water, if permitted

by local regulations. Always check and comply

with institutional and local wastewater disposal

policies.

Visualizing the Workflow
To further clarify the procedural steps, the following diagrams illustrate the key decision-making

and operational workflows for handling m-PEG4-SH.
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PPE Selection for m-PEG4-SH Handling

Start: Handling m-PEG4-SH

Is the work being performed
in a chemical fume hood?

Standard PPE:
- Lab Coat

- Nitrile Gloves
- Safety Goggles

Yes

Stop and move to a
fume hood

No

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow
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Operational Workflow for m-PEG4-SH

Receiving & Inspection

Store at -18°C
Away from oxidizers

Preparation in Fume Hood:
- Don PPE

- Prepare Solutions

Conjugation Reaction

Purification:
- Desalting column

- Dialysis

Waste Disposal:
- Decontaminate with bleach

- Dispose per regulations

Click to download full resolution via product page

m-PEG4-SH Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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